5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H16N2O3S/c1-10-8-12(9-15-16(20)18-17(21)23-15)11(2)19(10)13-4-6-14(22-3)7-5-13/h4-9H,1-3H3,(H,18,20,21)/b15-9-
• InChI Key: SMCNOSKTXTYUQD-DHDCSXOGSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C3C(=O)NC(=O)S3
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C\3/C(=O)NC(=O)S3
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol
• Solubility: 3.9 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione” is a heterocyclic compound with a molecular weight of 235.259. It is also known by other names such as Thiazolidine-2,4-dione, 5- (4-methoxyphenyl)methylene-; 5- (4-Methoxybenzylidene)-1,3-thiazolidine-2,4-dione; 2,4-Thiazolidinedione, 5-p-methoxybenzylidene-.

Synthesis Analysis

Thiazolidine motifs, which are present in this compound, are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine core, which is a five-membered heterocycle system having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Chemical Reactions Analysis

Thiazolidine motifs are used as vehicles in the synthesis of valuable organic combinations. They show varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on.

Future Directions

Thiazolidine derivatives are compelling researchers to explore new drug candidates. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.

Mechanism of Action

Target of Action

Thiazolidine derivatives, which this compound is a part of, are known to have diverse therapeutic and pharmaceutical activity .

Mode of Action

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds . They show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on .

Biochemical Pathways

Thiazolidine derivatives are known to affect various biological targets .

Pharmacokinetics

The presence of sulfur in thiazolidine motifs is known to enhance their pharmacological properties .

Result of Action

Some thiazolidine derivatives have shown excellent cytotoxic activity compared to that of standard reference drugs .

Biochemical Analysis

Biochemical Properties

5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1,3-thiazolidine-2,4-dione plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit tubulin polymerization, which is crucial for cell division The compound’s interaction with tubulin involves binding to the protein and preventing its polymerization, thereby disrupting the mitotic spindle formation and leading to cell cycle arrest

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer), the compound exhibits antiproliferative activity . It induces cell cycle arrest and apoptosis by disrupting tubulin polymerization. Moreover, the compound affects cell signaling pathways, gene expression, and cellular metabolism. For example, it may downregulate the expression of genes involved in cell proliferation and survival, leading to reduced cell viability and increased apoptosis.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. The compound binds to tubulin, inhibiting its polymerization and disrupting the mitotic spindle formation . This action leads to cell cycle arrest at the G2/M phase and subsequent apoptosis. Additionally, the compound may interact with other biomolecules, such as kinases and transcription factors, to modulate their activity. These interactions can result in changes in gene expression, enzyme inhibition or activation, and alterations in cellular signaling pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it may degrade over time, leading to reduced efficacy

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits significant antiproliferative activity with minimal toxicity At higher doses, toxic or adverse effects may be observed, including hepatotoxicity and nephrotoxicity Threshold effects have been noted, where a specific dosage range maximizes therapeutic benefits while minimizing adverse effects

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body . The compound may affect metabolic flux and metabolite levels, leading to changes in cellular metabolism. For instance, it may inhibit specific enzymes involved in metabolic pathways, resulting in altered metabolite concentrations and disrupted metabolic homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. The compound is transported across cell membranes by specific transporters and binding proteins . Once inside the cell, it may localize to specific compartments or organelles, where it exerts its effects. The compound’s distribution within tissues can influence its therapeutic efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the cytoplasm, where it interacts with tubulin, or to the nucleus, where it modulates gene expression. The compound’s subcellular localization can affect its potency and specificity in targeting cellular processes.